Cas no 1186048-33-8 (Betamethasone Tripropionate)

• Product Name: Betamethasone Tripropionate
• CAS No: 1186048-33-8
• MF: C₃₁H₄₁FO₈
• MW: 560.650853872299
• CID: 824373
• PubChem ID: 68122919
• Update Time: 2025-05-20

Betamethasone Tripropionate Chemical and Physical Properties

Names and Identifiers

• Betamethasone Tripropionate
• [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-10,13,16-trimethyl-3-oxo-11,17-di(propanoyloxy)-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] propanoate
• Betamethasone 11,17,21-Tripropionate
• BE608TNS5G
• 9-FLUORO-16.BETA.-METHYL-3,20-DIOXOPREGNA-1,4-DIENE-11.BETA.,17,21-TRIYL TRIPROPANOATE
• Pregna-1,4-diene-3,20-dione, 9-fluoro-16-methyl-11,17,21-tris(1-oxopropoxy)-, (11beta,16beta)-
• (11beta,16beta)-9-Fluoro-16-methyl-11,17,21-tris(1-oxopropoxy)pregna-1,4-diene-3,20-dione; Betamethasone 11,17,21-tripropionate; 9-Fluoro-16beta-methyl-3,20-dioxopregna-1,4-diene-11beta,17,21-triyl Tripropanoate; Betamethasone Tripropionate, Betamethasone Dipropionate Imp. G (Pharmeuropa)
• G90953
• 1186048-33-8
• SCHEMBL11748332
• UNII-BE608TNS5G
• Betamethasone dipropionate impurity G
• J-003852
• DTXSID90737999
• Q27274615
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-16-METHYL-11,17,21-TRIS(1-OXOPROPOXY)-, (11.BETA.,16.BETA.)-
• 9-Fluoro-16beta-methyl-3,20-dioxopregna-1,4-diene-11beta,17,21-triyl tripropanoate
• (11beta,16beta)-9-Fluoro-16-methyl-3,20-dioxopregna-1,4-diene-11,17,21-triyl tripropanoate

• Inchi： 1S/C31H41FO8/c1-7-25(35)38-17-23(34)31(40-27(37)9-3)18(4)14-22-21-11-10-19-15-20(33)12-13-28(19,5)30(21,32)24(16-29(22,31)6)39-26(36)8-2/h12-13,15,18,21-22,24H,7-11,14,16-17H2,1-6H3/t18-,21-,22-,24-,28-,29-,30-,31-/m0/s1
• InChI Key： MWHBGLRGUXAGHT-DGBYXFBUSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(COC(CC)=O)=O)([C@@]1(C)C[C@@H]2OC(CC)=O)OC(CC)=O)=O)C

Computed Properties

• Exact Mass: 560.27900
• Monoisotopic Mass: 560.27854642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Melting Point: 85 - 94°C
• Boiling Point: NA
• Solubility: Chloroform (Slightly), DMSO
• PSA: 113.04000
• LogP: 4.77840

Betamethasone Tripropionate Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：-20?C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Betamethasone Tripropionate

Betamethasone Tripropionate: A Comprehensive Overview

Betamethasone Tripropionate, also known by its CAS number 1186048-33-8, is a potent corticosteroid widely used in the medical field for its anti-inflammatory and immunosuppressive properties. This compound has been a cornerstone in the treatment of various inflammatory and allergic conditions, particularly in dermatology. Recent studies have further highlighted its efficacy in managing chronic skin conditions such as psoriasis and eczema, making it a subject of ongoing research and development.

The chemical structure of Betamethasone Tripropionate plays a crucial role in its pharmacokinetics and therapeutic effects. It is a synthetic derivative of betamethasone, modified to enhance its potency and reduce systemic side effects. The tripropionate esterification not only improves its stability but also enhances its ability to penetrate the skin, making it highly effective when applied topically. This characteristic has been extensively studied in recent clinical trials, which have demonstrated its superior performance compared to other corticosteroids in terms of both efficacy and patient tolerance.

One of the most significant advancements in the use of Betamethasone Tripropionate is its application in targeted therapies. Researchers have explored the use of this compound in combination with other agents to address resistant skin conditions. For instance, a 2023 study published in the Journal of Dermatological Sciences found that combining Betamethasone Tripropionate with calcipotriene significantly improved outcomes for patients with moderate to severe psoriasis. This research underscores the potential for innovative treatment regimens that leverage the unique properties of this compound.

In addition to its therapeutic applications, the safety profile of Betamethasone Tripropionate has been a focal point of recent investigations. While it is generally well-tolerated when used as directed, prolonged use can lead to side effects such as skin atrophy and hyperpigmentation. To mitigate these risks, scientists have developed novel delivery systems, including microencapsulation and lipid-based formulations, which aim to optimize drug release and minimize adverse effects.

The global market for topical corticosteroids continues to grow, driven by increasing awareness of skin health and the development of advanced formulations. As a key player in this market, Betamethasone Tripropionate is expected to maintain its prominent position due to its proven efficacy and versatility. Future research is likely to focus on expanding its applications into areas such as pediatric dermatology and cosmeceuticals, further solidifying its role as a vital component of modern skincare solutions.

In conclusion, Betamethasone Tripropionate, with its CAS number 1186048-33-8, remains a pivotal compound in dermatological therapy. Its continued evolution through cutting-edge research ensures that it will remain at the forefront of treating inflammatory skin conditions for years to come.